Cas no 63659-46-1 (2-(cyclobutylmethoxy)ethan-1-ol)

• Product Name: 2-(cyclobutylmethoxy)ethan-1-ol
• CAS No: 63659-46-1
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD29762708
• CID: 1655714
• PubChem ID: 53891332
• Update Time: 2025-06-15

2-(cyclobutylmethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(cyclobutylmethoxy)-
• 2-(cyclobutylmethoxy)ethan-1-ol
• AKOS033866516
• EN300-251264
• SCHEMBL4592512
• G53612
• 2-(cyclobutylmethoxy)ethanol
• Z2256067074
• 63659-46-1

• MDL： MFCD29762708
• Inchi： 1S/C7H14O2/c8-4-5-9-6-7-2-1-3-7/h7-8H,1-6H2
• InChI Key： HQRBHMWLDLKXSP-UHFFFAOYSA-N
• SMILES： O(CCO)CC1CCC1

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on 2-(cyclobutylmethoxy)ethan-1-ol

Comprehensive Overview of 2-(Cyclobutylmethoxy)ethan-1-ol (CAS No. 63659-46-1): Properties, Applications, and Industry Insights

2-(Cyclobutylmethoxy)ethan-1-ol (CAS No. 63659-46-1) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This cyclobutyl-containing alcohol derivative is characterized by its ether-linked cyclobutane moiety, which enhances its potential as a building block in drug discovery and material science. The compound's molecular formula C7H14O2 and moderate polarity make it soluble in common organic solvents, facilitating its use in synthetic applications.

Recent trends in green chemistry have spotlighted compounds like 2-(cyclobutylmethoxy)ethanol as alternatives to traditional solvents. Its low toxicity profile and biodegradable potential align with the pharmaceutical industry's shift toward sustainable synthesis. Researchers are particularly interested in its hydrogen-bonding capacity, which influences crystallization behavior – a critical factor in API formulation (Active Pharmaceutical Ingredient).

The compound's cyclobutyl ring strain contributes to its reactivity, making it valuable for ring-opening reactions and polymer modification. In material science, its dual functional groups (-OH and -O-) enable crosslinking in specialty coatings and adhesive formulations. Analytical studies using GC-MS and NMR spectroscopy confirm its high purity (>98%), meeting the stringent requirements of electronic-grade chemicals.

From a commercial perspective, 63659-46-1 has seen growing demand in Asia-Pacific markets, particularly for OLED material intermediates. Its viscosity-modifying properties are being explored in lithium battery electrolytes, addressing the energy sector's need for performance additives. The compound's boiling point (215-220°C) and flash point (>100°C) make it suitable for high-temperature applications.

Innovative applications include its use as a chiral auxiliary in asymmetric synthesis, where the cyclobutyl scaffold induces stereoselectivity. Patent analysis reveals increasing references to CAS 63659-46-1 in bioconjugation chemistry for antibody-drug conjugates (ADCs). Its logP value (0.8-1.2) suggests favorable membrane permeability, relevant to drug delivery systems.

Quality control protocols for 2-(cyclobutylmethoxy)ethan-1-ol emphasize residual solvent analysis by HPLC and water content determination (Karl Fischer). Storage recommendations highlight protection from oxidative degradation using nitrogen blanketing, with typical shelf life of 24 months at 2-8°C. These specifications cater to GMP manufacturing standards.

Emerging research explores the compound's role in click chemistry applications, particularly with azide-alkyne cycloadditions. Its molecular weight (130.18 g/mol) falls within the optimal range for small-molecule drug candidates, explaining its prevalence in medicinal chemistry libraries. Computational studies predict favorable ADMET properties, further boosting its pharmaceutical relevance.

The synthesis of 63659-46-1 typically involves Williamson ether synthesis between cyclobutylmethyl bromide and ethylene glycol, followed by careful purification. Process optimization focuses on atom economy and waste minimization, responding to green chemistry metrics. Alternative routes using enzymatic catalysis are under investigation for improved stereocontrol.

Market analysts note a 6.8% CAGR for similar functionalized alcohols, driven by personal care ingredients and polyurethane precursors. Regulatory status confirms compliance with REACH and TSCA requirements, with no restricted substance classifications. This positions 2-(cyclobutylmethoxy)ethanol favorably for global supply chains.

Future directions include exploring its ionic liquid derivatives for CO2 capture applications and phase-transfer catalysis. The compound's balanced hydrophilicity/lipophilicity also shows promise in nanoparticle stabilization. With increasing publication activity in ACS journals and RSC advances, CAS 63659-46-1 continues to attract multidisciplinary research interest.